N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide
• InChI: InChI=1S/C16H13FN2O2/c1-10-7-8-11(9-12(10)17)15(20)19(2)16-18-13-5-3-4-6-14(13)21-16/h3-9H,1-2H3
• InChI Key: YSKGYGZGYBBGTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C2=NC3=CC=CC=C3O2)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide is a chemical compound that has been synthesized for various scientific research applications. This compound has gained significant attention due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide involves the inhibition of specific enzymes and pathways in the body. It has been shown to inhibit the activity of certain kinases and transcription factors that are involved in cancer cell growth and proliferation. It also regulates glucose metabolism and insulin secretion by modulating specific signaling pathways in the pancreas and liver. Furthermore, it reduces oxidative stress and inflammation by activating specific antioxidant and anti-inflammatory pathways in the brain.
Biochemical and Physiological Effects:
N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce the levels of specific biomarkers that are associated with cancer cell growth and proliferation. It also regulates glucose metabolism and insulin secretion by improving insulin sensitivity and reducing insulin resistance. Furthermore, it reduces oxidative stress and inflammation by increasing the levels of specific antioxidants and reducing the levels of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide in lab experiments include its high potency and selectivity for specific enzymes and pathways. It also has a relatively low toxicity profile and can be easily synthesized in large quantities. However, the limitations of using this compound include its limited solubility in water and certain organic solvents. It also requires specific storage conditions to maintain its stability and purity.

Future Directions

There are several future directions for the research and development of N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide. These include the identification of specific molecular targets and pathways that are involved in its therapeutic effects. Furthermore, the optimization of its chemical structure and synthesis method can lead to the development of more potent and selective derivatives. In addition, the evaluation of its pharmacokinetic and pharmacodynamic properties can help in the development of effective therapeutic strategies for various diseases.

Synthesis Methods

The synthesis of N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide involves the reaction of 3-fluoro-N,4-dimethylaniline with 2-amino-phenol in the presence of a catalyst. The reaction takes place in a solvent at a specific temperature and pressure. The yield of the product depends on the reaction conditions and purity of the starting materials. The synthesized compound is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-(1,3-benzoxazol-2-yl)-3-fluoro-N,4-dimethylbenzamide has been extensively studied for its potential as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders. It has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It also has potential as an anti-diabetic agent by regulating glucose metabolism and insulin secretion. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.